Cas no 621-27-2 (3-Propylphenol)

3-Propylphenol Properties

Names and Identifiers

• m-propylphenol
• 3-n-Propylphenol
• 3-n-Propylphenolneat
• 3-propylphenol
• 3-Hydroxy-1-propyl-benzol
• 3-propyl-phenol
• Phenol,3-propyl
• Phenol,m-propyl
• Phenol,m-propyl-(8CI)
• +Expand

• MDL： MFCD01632130
• InChIKey： MPWGZBWDLMDIHO-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12O/c1-2-4-8-5-3-6-9(10)7-8/h3,5-7,10H,2,4H2,1H3
• SMILES： CCCC1=CC(=CC=C1)O

Computed Properties

• Exact Mass: 136.08900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 136.088815
• Heavy Atom Count: 10
• Complexity: 90.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 2.34470
• PSA: 20.23000
• Refractive Index: 1.5250
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 229-231°C
• Melting Point: 26°C
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Color/Form: Fluids.
• Solubility: Not determined.
• Density: 0.9870

3-Propylphenol Security Information

• Symbol: GHS05 GHS07
• RTECS：SM8594000
• WGK Germany：3
• Safety Instruction： S26-S36-S37-S39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Dangerous goods sign： C Xn
• Hazardous Material transportation number：UN 3145
• Hazard Statement： H302 + H312-H314-H335
• Warning Statement： P261-P280-P305+P351+P338-P310
• PackingGroup：III
• Risk Phrases： 20/21/22-34
• Signal Word：Danger
• HazardClass：8

3-Propylphenol Customs Data

• HS CODE：2907199090
• Customs Data：

  China Customs Code:

  2907199090

  Overview:

  2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%